S-allyl 4-methylbenzenesulfonothioate
Overview
Description
S-allyl 4-methylbenzenesulfonothioate is a useful research compound. Its molecular formula is C10H12O2S2 and its molecular weight is 228.3 g/mol. The purity is usually 95%.
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Scientific Research Applications
Enantioselective Sulfenylation in Organic Synthesis
S-allyl 4-methylbenzenesulfonothioate has been utilized in enantioselective sulfenylation of cyclic imino esters, showcasing its versatility as a sulfenylation reagent. This method, employing the Cu/tBu-Phosferrox catalytic system, assembles diverse S-alkyl groups into cyclic imino esters, displaying high tolerance to various functional groups and applicability in late-stage functionalization of pharmaceuticals (Chen et al., 2021).
Radical Aryltrifluoromethylthiolation in Organic Chemistry
S-trifluoromethyl 4-methylbenzenesulfonothioate, a related compound, is employed in silver-mediated aryltrifluoromethylthiolation of activated alkenes. This method is notable for its mild conditions, broad functional group compatibility, and its effectiveness in constructing C sp3 SCF 3 bonds (Zhao et al., 2018).
Bio-based Polymer Networks
Allyl-etherified eugenol derivatives have been synthesized and used in thiol–ene photopolymerization with various thiols. This process produces photo-cured resins with significant properties such as high-temperature resistance and tensile strength, showcasing the potential of S-allyl derivatives in materials science (Yoshimura et al., 2015).
Antioxidant Activity Studies
S-allyl derivatives, including S-allyl-4-aminobenzenethiosulfonate, have shown promising antioxidant activities in both in vitro and in vivo studies. These studies provide insights into the structural-activity relationship and potential therapeutic applications of these compounds (2021).
Prooxidant-Antioxidant Profile in Biological Systems
S-allyl-4-aminobenzenethiosulfonate has been studied for its effects on the antioxidant system in various rat tissues. These studies contribute to understanding the impact of sulfur-containing compounds on homeostasis and antioxidant status (Liubas et al., 2023).
Crystallographic Characterization in Chemistry
The crystallographic characterization of N-allyl-N-benzyl-4-methylbenzenesulfonamide, a related compound, has been performed, providing valuable structural insights for the development of novel compounds (Stenfors & Ngassa, 2020).
Visible-Light-Promoted Synthesis
S-(trifluoromethyl) 4-methylbenzenesulfonothioate has been used in visible-light-promoted trifluoromethylthiolation and trifluoromethylselenolation of 1,4-dihydropyridines. This method is an alternative, green strategy for synthesizing trifluoromethylthioesters and trifluoromethylselenoesters (Shan et al., 2022).
properties
IUPAC Name |
1-methyl-4-prop-2-enylsulfanylsulfonylbenzene | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H12O2S2/c1-3-8-13-14(11,12)10-6-4-9(2)5-7-10/h3-7H,1,8H2,2H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CWKRVNUMBGAUGV-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)S(=O)(=O)SCC=C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H12O2S2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
228.3 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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